2-(2,2-Difluoroethyl)-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridin-6(7H)-one

• IUPAC Name: 2-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-7H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C10H9F4N3O/c1-4-8-5(9(13)14)2-7(18)15-10(8)16-17(4)3-6(11)12/h2,6,9H,3H2,1H3,(H,15,16,18)
• InChI Key: CRXRYMQCSUCMLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=O)NC2=NN1CC(F)F)C(F)F
• Molecular Formula: C10H9F4N3O
• Molecular Weight: 263.19 g/mol
• CAS No.: 1018126-61-8

Description

2-(2,2-Difluoroethyl)-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridin-6(7H)-one is a fluorinated pyrazolo-pyridine derivative with the molecular formula C₁₀H₉F₄N₃O and a molecular weight of 263.194 g/mol . Its structure features a pyrazolo[3,4-b]pyridine core substituted with a 2,2-difluoroethyl group at position 2, a difluoromethyl group at position 4, and a methyl group at position 2. The compound is stored at +4°C and is available with a purity of 95% . Fluorine atoms enhance its metabolic stability and lipophilicity, making it a candidate for pharmaceutical applications, particularly in kinase inhibition or antiviral therapies.

Biological Activity

2-(2,2-Difluoroethyl)-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridin-6(7H)-one is a synthetic organic compound that belongs to the pyrazolopyridine family. This compound has garnered attention in medicinal chemistry due to its unique chemical structure and potential biological activities. Its fluorinated groups enhance its stability and hydrophobicity, making it a candidate for various applications in pharmaceuticals and material science.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes or receptors. The difluoroethyl and difluoromethyl groups are believed to enhance the compound's binding affinity and selectivity, allowing it to modulate the activity of its targets effectively. This modulation can result in various biological effects depending on the specific application and target involved .

Pharmacological Applications

Research indicates that compounds within the pyrazolo[3,4-b]pyridine class exhibit a broad spectrum of pharmacological activities, including:

• Antiproliferative Effects : Studies have shown that similar pyrazole derivatives possess antiproliferative properties against various cancer cell lines. For instance, compounds have been reported to inhibit the growth of breast, colon, and lung cancer cells .
• Anti-inflammatory Properties : Some derivatives have shown potential as anti-inflammatory agents by inhibiting cyclooxygenase enzymes, which are involved in the inflammatory response.
• Antimicrobial Activity : Pyrazole compounds have also been evaluated for their antimicrobial properties against various pathogens, suggesting their utility in treating infections.

Case Studies

• Antiproliferative Activity : A study evaluated several pyrazolo[3,4-b]pyridine derivatives for their ability to inhibit cancer cell proliferation. The findings indicated that certain modifications in the structure significantly enhanced the antiproliferative activity against specific cancer types .
• Enzyme Inhibition : Research focused on the inhibition of key enzymes involved in metabolic pathways demonstrated that 2-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-2H-pyrazolo[3,4-b]pyridin-6(7H)-one could effectively inhibit targets like dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in rapidly dividing cells .

Research Findings

Study	Target	Activity	Outcome
Study 1	Cancer Cell Lines	Antiproliferative	Significant inhibition of cell growth
Study 2	Enzymatic Activity	DHFR Inhibition	Effective inhibition observed
Study 3	Inflammatory Pathways	COX Inhibition	Reduced inflammatory markers

Comparison with Similar Compounds

Table 1: Substituent Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Fluorine Atoms	Key Properties/Applications	Reference
Target Compound	2-(2,2-difluoroethyl), 4-(difluoromethyl), 3-methyl	C₁₀H₉F₄N₃O	4	High lipophilicity, potential kinase inhibitor
2-(2,2-Difluoroethyl)-3-methyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6-one	2-(2,2-difluoroethyl), 4-(trifluoromethyl), 3-methyl	C₁₀H₈F₅N₃O	5	Enhanced electronegativity, antiviral activity
4-(Difluoromethyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one	1-phenyl, 4-(difluoromethyl), 3-methyl	C₁₄H₁₁F₂N₃O	2	Lower solubility, kinase inhibition
3-Cyclopropyl-4-(difluoromethyl)isoxazolo[5,4-b]pyridin-6(7H)-one	Isoxazole core, 3-cyclopropyl, 4-(difluoromethyl)	C₁₀H₉F₂N₃O₂	2	Improved metabolic stability

Key Observations:

Fluorine Content : The target compound contains 4 fluorine atoms , providing superior metabolic resistance compared to analogs with fewer fluorine substituents (e.g., ). The trifluoromethyl analog has higher electronegativity but may exhibit increased toxicity.

Core Heterocycle : Replacement of the pyrazole ring with isoxazole (e.g., ) alters electronic properties and binding affinity.

Solubility : The phenyl-substituted analog shows reduced solubility due to aromatic bulkiness, whereas the 2,2-difluoroethyl group in the target compound improves aqueous compatibility.

Key Observations:

Efficiency : The target compound’s synthesis uses ionic liquids and FeCl₃ catalysis, which are cost-effective and environmentally friendly compared to CuAAC .

Scalability : The K₂CO₃-mediated alkylation method is scalable but requires longer reaction times (15–24 hours).